Cas no 820260-98-8 (Phosphonic acid, phenyl-, hexyl methyl ester)

Phosphonic acid, phenyl-, hexyl methyl ester structure
820260-98-8 structure
Product Name:Phosphonic acid, phenyl-, hexyl methyl ester
CAS No:820260-98-8
MF:C13H21O3P
MW:256.277805089951
CID:699739
PubChem ID:71420288
Update Time:2025-04-19

Phosphonic acid, phenyl-, hexyl methyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, phenyl-, hexyl methyl ester
    • [hexoxy(methoxy)phosphoryl]benzene
    • DTXSID20839490
    • 820260-98-8
    • HEXYL METHYL PHENYLPHOSPHONATE
    • Inchi: 1S/C13H21O3P/c1-3-4-5-9-12-16-17(14,15-2)13-10-7-6-8-11-13/h6-8,10-11H,3-5,9,12H2,1-2H3
    • InChI Key: NSFCLJTUEDACFK-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(=O)(OC)OCCCCCC

Computed Properties

  • Exact Mass: 256.12283153g/mol
  • Monoisotopic Mass: 256.12283153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 35.5Ų
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